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Compound of Interest

Compound Name: Propargyl-PEG4-Ms

Cat. No.: B13727761

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Propargyl-PEG4-Ms is a valuable crosslinking reagent utilized in bioconjugation, drug delivery,

and the development of innovative therapeutic modalities like PROTACs.[1] Its unique

structure, featuring a terminal alkyne group for click chemistry applications and a reactive

mesylate group, necessitates a thorough understanding of its safety and handling precautions

to ensure the well-being of laboratory personnel and the integrity of experimental outcomes.[2]

[3][4] This technical guide provides a comprehensive overview of the available safety data,

handling procedures, and disposal considerations for Propargyl-PEG4-Ms and related

propargyl-containing compounds.

Compound Profile and Physicochemical Properties
Propargyl-PEG4-Ms is characterized by the following properties:
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Property Value Source

Molecular Formula C₁₀H₁₈O₆S [3][5][6]

Molecular Weight 266.31 g/mol [5][6]

CAS Number 173205-72-6 [3][6]

Appearance

Not explicitly stated, but

related compounds are liquid

or powder.

Purity ≥98% [3][6]

Solubility
The PEG linker enhances

solubility in aqueous solutions.
[2][3][4]

Hazard Identification and Classification
While a specific, comprehensive Material Safety Data Sheet (MSDS) for Propargyl-PEG4-Ms
is not readily available in the public domain, information from suppliers and data for structurally

related compounds indicate that it should be handled with care. One supplier notes a "HazMat

Fee" for shipping, suggesting it is classified as a hazardous material for transport.[6]

Safety data for analogous compounds, such as Propargyl-PEG4-Maleimide and Propargyl-

PEG4-acid, provide general hazard warnings. For instance, Propargyl-PEG4-Maleimide is

listed as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[7] Propargyl

alcohol, a parent compound, is classified as toxic if swallowed, toxic in contact with skin,

causes severe skin burns and eye damage, and is toxic if inhaled.[8] Given these precedents,

a cautious approach is warranted.

Precautionary Statements for Related Propargyl Compounds:[7]
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Statement ID Description

H302 Harmful if swallowed.

H410 Very toxic to aquatic life with long lasting effects.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P273 Avoid release to the environment.

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P330 Rinse mouth.

P391 Collect spillage.

P501
Dispose of contents/container to an approved

waste disposal plant.

Exposure Controls and Personal Protection
To minimize exposure, it is crucial to implement robust engineering controls and utilize

appropriate personal protective equipment (PPE).

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[9][10]

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.[10]

Personal Protective Equipment (PPE):
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PPE Type Specification Rationale

Eye Protection

Safety goggles with side-

shields conforming to EN 166

(EU) or NIOSH (US)

standards.[7][9]

Protects eyes from splashes

and aerosols.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile). Gloves

must be inspected prior to use

and disposed of properly after

use.[7][8][9]

Prevents skin contact.

Skin and Body Protection
Impervious clothing, such as a

lab coat.[7][9]

Protects skin from accidental

spills.

Respiratory Protection

A suitable respirator may be

necessary if ventilation is

inadequate or when handling

powders that may form dust.[7]

[8]

Prevents inhalation of vapors,

mists, or dust.

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is paramount for safety.

Handling:

Avoid contact with skin, eyes, and clothing.[7][8][9]

Avoid inhalation of vapor, mist, or dust.[7][8][9]

Do not eat, drink, or smoke in areas where the chemical is handled.[7][10]

Wash hands thoroughly after handling.[7][8]

Use non-sparking tools, especially if the compound is flammable, as is the case with

propargyl alcohol.[9][10]
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][9]

The recommended storage temperature is -20°C.[3][7][11] Some suppliers indicate storage

at -80°C when in solvent.[7][11]

Keep away from direct sunlight and sources of ignition.[7][8]

Store separately from incompatible materials such as acids, acid anhydrides, and acid

chlorides.[10]

First Aid and Emergency Procedures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[7][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with soap and plenty of water. Seek

medical attention.[9]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or seek immediate medical attention.[7]

[8][9]

Fire-Fighting Measures:
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8][9]

Specific Hazards: The possibility of hazardous decomposition products exists, though they

are not specified for Propargyl-PEG4-Ms. For propargyl alcohol, vapors can form explosive

concentrations.[8]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[8][9]

Disposal Considerations
All waste materials should be handled as hazardous waste.

Dispose of contents and container in accordance with local, state, and federal regulations.[7]

Do not allow the product to enter drains or waterways.[8][9]

Collect spillage and dispose of it in a suitable, closed container.[7][9]

Experimental Workflow for Safe Handling
The following diagram outlines a logical workflow for the safe handling of Propargyl-PEG4-Ms
in a research setting.

Safe Handling Workflow for Propargyl-PEG4-Ms

Preparation Handling Cleanup & Disposal

Review SDS & SOPs Don Appropriate PPE Work in Fume Hood Weigh/Dispense Perform Reaction Decontaminate Glassware Dispose of Waste Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Propargyl-PEG4-Ms.
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Stability and Reactivity
While specific stability and reactivity data for Propargyl-PEG4-Ms are limited, general

chemical principles and information on related compounds suggest the following:

Reactivity: The propargyl group is reactive in click chemistry reactions, particularly copper(I)-

catalyzed azide-alkyne cycloadditions (CuAAC).[12] The mesylate group is a good leaving

group in nucleophilic substitution reactions.[2][3][4]

Conditions to Avoid: Avoid sources of ignition, direct sunlight, and heat.[7][8][10]

Incompatible Materials: Strong oxidizing agents, acids, acid anhydrides, and acid chlorides.

[10]

Hazardous Decomposition Products: Not specified for Propargyl-PEG4-Ms. Combustion

may produce carbon oxides and sulfur oxides.

Toxicological Information
There is no specific toxicological data available for Propargyl-PEG4-Ms. However, studies on

propargyl alcohol indicate potential for toxicity. Inhalation studies in rats and mice showed that

propargyl alcohol can cause liver necrosis at high concentrations.[13] There was some

evidence of carcinogenic activity in male rats and male and female mice after long-term

inhalation exposure.[13] Propargyl alcohol was found to be mutagenic in Salmonella

typhimurium in the absence of metabolic activation.[13] Given these findings for a related

compound, it is prudent to handle Propargyl-PEG4-Ms as a potentially toxic substance.

In conclusion, while Propargyl-PEG4-Ms is a versatile tool in modern drug development and

bioconjugation, it must be handled with a high degree of caution. By adhering to the safety

precautions outlined in this guide, researchers can mitigate risks and ensure a safe laboratory

environment. It is strongly recommended to consult the supplier-specific Safety Data Sheet

upon receipt of the compound and to perform a risk assessment before commencing any new

experimental procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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